Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate

• IUPAC Name: ethyl (Z)-3-(3-bromo-5-ethoxy-4-prop-2-enoxyphenyl)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C17H18BrNO4/c1-4-7-23-16-14(18)9-12(10-15(16)21-5-2)8-13(11-19)17(20)22-6-3/h4,8-10H,1,5-7H2,2-3H3/b13-8-
• InChI Key: DWHAAVNTSNKZQO-JYRVWZFOSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C(C#N)C(=O)OCC)Br)OCC=C
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C(/C#N)\C(=O)OCC)Br)OCC=C
• Molecular Formula: C17H18BrNO4
• Molecular Weight: 380.2 g/mol

Description

Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate is a chemical compound that is widely used in scientific research. It is a derivative of ethyl cyanoacrylate and has been found to have a variety of applications in the field of chemistry, biology, and medicine.

Mechanism of Action

The mechanism of action of Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate is not fully understood. However, it is believed to act as a nucleophile in various reactions due to the presence of the cyano and ester groups in its structure. It has also been found to interact with biological molecules such as proteins and nucleic acids, which may contribute to its fluorescent properties and potential therapeutic applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate are not well characterized. However, it has been found to be non-toxic and biocompatible, making it a promising candidate for various biomedical applications. It has also been found to have low cytotoxicity, which may contribute to its potential as an antitumor agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate is its versatility in various scientific research applications. It is also relatively easy to synthesize and has a high yield. However, one of the limitations of this compound is its stability, as it is prone to decomposition under certain conditions. Additionally, its fluorescent properties may be affected by the presence of other biological molecules, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate. One potential direction is the further exploration of its potential as a fluorescent probe for the detection of biological molecules. Another direction is the development of new synthetic methods for the compound that may improve its stability and yield. Additionally, the potential therapeutic applications of Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate should be further investigated, particularly in the field of antitumor and antimicrobial agents.

Synthesis Methods

Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate can be synthesized using a variety of methods. One of the most common methods is the Knoevenagel condensation reaction between ethyl cyanoacetate and 3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)benzaldehyde in the presence of a base such as sodium ethoxide. The reaction yields Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate as a yellow solid with a high yield.

Scientific Research Applications

Ethyl (Ethyl (2Z)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate)-3-[3-bromo-5-ethoxy-4-(prop-2-EN-1-yloxy)phenyl]-2-cyanoprop-2-enoate has been found to have a wide range of applications in scientific research. It has been used as a fluorescent probe for the detection of biological molecules such as proteins and nucleic acids. It has also been used as a precursor for the synthesis of various bioactive compounds such as antitumor and antimicrobial agents. Additionally, it has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis and material science.